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Compound of Interest

Compound Name: DL-Asparagine

Cat. No.: B7722725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Asparagine is the racemic mixture of the proteinogenic amino acid L-asparagine and its

enantiomer, D-asparagine. As a non-essential amino acid, it plays a crucial role in the

biosynthesis of proteins and in the metabolic control of cell functions, particularly in the nervous

system.[1] This technical guide provides an in-depth overview of the chemical properties,

structure, and relevant biological signaling pathways of DL-asparagine, tailored for

professionals in research and drug development.

Chemical and Physical Properties
DL-Asparagine is a white crystalline powder.[2] Its physicochemical properties are

summarized in the tables below, providing a comprehensive dataset for experimental and

theoretical applications.
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Property Value Source

Molecular Formula C₄H₈N₂O₃ [2][3]

Molecular Weight 132.12 g/mol [2][3]

Appearance
White crystalline powder or

pellets/large crystals
[2][4][5]

CAS Number 3130-87-8 [3][4]

Physicochemical Data
Property Value Source

Melting Point 220 °C (decomposes) [4][6][7]

Boiling Point 438 °C at 760 mmHg [6][8]

Density 1.543 g/cm³ [9]

pKa (carboxyl) 2.02 - 2.1 [5][8][10]

pKa (amino) 8.80 [5][8][10]

Isoelectric Point (pI) 5.41 - 5.43 [5][10][11]

Solubility
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Solvent Solubility Source

Water
2.94 g/100 mL (2.94 x 10⁴

mg/L) at 25 °C
[2][9]

Acids Soluble [2][9][12]

Bases (Alkalies) Soluble [2][9][12]

Methanol Practically insoluble/negligible [2][9][12][13]

Ethanol Practically insoluble/negligible [2][9][12][13]

Ether Practically insoluble/negligible [2][9][12][13]

Benzene Practically insoluble/negligible [2][9][12][13]

DMSO Insoluble [1]

Chemical Structure
DL-Asparagine is the racemic form of asparagine, meaning it is an equal mixture of the L- and

D-enantiomers. The structure features a central alpha-carbon bonded to an amino group, a

carboxyl group, a hydrogen atom, and a carboxamide side chain.

IUPAC Name: 2,4-diamino-4-oxobutanoic acid[3]

SMILES: C(C(C(=O)O)N)C(=O)N[3]

InChI: InChI=1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)[3]

InChIKey: DCXYFEDJOCDNAF-UHFFFAOYSA-N[3]

The crystal structure of L-asparagine monohydrate is orthorhombic.[9]

Signaling Pathways
Asparagine plays a significant role in key signaling pathways that regulate cell growth,

proliferation, and stress responses. The mTOR and ATF4 pathways are particularly sensitive to

asparagine levels.
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Asparagine and the mTORC1 Signaling Pathway
Asparagine availability is a critical signal for the activation of the mechanistic target of

rapamycin complex 1 (mTORC1), a central regulator of cell growth and metabolism.

Asparagine can stimulate mTORC1 signaling, promoting the expression of genes involved in

thermogenesis and glycolysis.[14][15][16][17] Interestingly, asparagine can activate mTORC1

independently of the Rag GTPases, utilizing a pathway that involves the ADP-ribosylation

factor 1 (Arf1).[3]
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Asparagine-mediated activation of the mTORC1 pathway.

Asparagine and the ATF4 Signaling Pathway
Activating transcription factor 4 (ATF4) is a key mediator of the cellular response to nutrient

stress. Depletion of intracellular asparagine leads to an increase in ATF4 levels.[18][19] ATF4,

in turn, induces the transcription of genes involved in amino acid synthesis and transport,

including asparagine synthetase (ASNS), to restore cellular homeostasis.[4][9][18] This

pathway is crucial for tumor cell adaptation to nutrient-deprived environments.[9][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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